Cas no 2172097-04-8 (1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2172097-04-8
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5568111
• PubChem ID: 165592589
• Update Time: 2025-07-16

1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
• EN300-1646726
• 2172097-04-8
• 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C14H29NO/c1-5-8-13(4,15)14(16)9-6-12(7-10-14)11(2)3/h11-12,16H,5-10,15H2,1-4H3
• InChI Key： UCCZTTZWNJTZOO-UHFFFAOYSA-N
• SMILES： OC1(CCC(C(C)C)CC1)C(C)(CCC)N

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol

Research Brief on 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2172097-04-8)

In recent years, the compound 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2172097-04-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and aminopentyl side chain, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structural complexity, particularly the stereochemistry of the cyclohexanol ring, has been a focal point in synthetic chemistry, with recent advancements enabling more efficient enantioselective synthesis. These developments are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol have revealed its activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies suggest that the compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. Preliminary data from animal models indicate potential applications in treating conditions such as anxiety, depression, and chronic pain. However, further research is needed to elucidate its precise mechanism of action and to assess its safety profile.

Recent studies have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). Findings indicate that 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol has favorable bioavailability and a half-life conducive to once-daily dosing. These characteristics make it a promising candidate for further drug development. Additionally, computational modeling has been employed to predict its interactions with biological targets, providing insights for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in the development of 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol as a therapeutic agent. Issues such as potential off-target effects and the need for rigorous toxicity studies must be addressed. Current research efforts are focused on refining the compound's selectivity and minimizing adverse effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(2-Aminopentan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2172097-04-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological profile position it as a potential lead compound for the development of novel therapeutics. Continued investigation into its mechanisms, optimization of its properties, and rigorous preclinical testing will be essential to translate these findings into clinical applications. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of medicinal chemistry.